Cas no 739365-11-8 (1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID)
739365-11-8 structure
Product Name:1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID
CAS No:739365-11-8
MF:C14H17NO2
MW:231.290283918381
CID:1762724
PubChem ID:23091906
Update Time:2025-04-21
1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID
- 1-(2,2-dimethylpropyl)indole-5-carboxylic acid
- 739365-11-8
- DB-420367
- 1-(2,2-dimethylpropyl)-1h-indole-5-carboxylic acid
- SCHEMBL5070880
- DTXSID50630518
-
- Inchi: 1S/C14H17NO2/c1-14(2,3)9-15-7-6-10-8-11(13(16)17)4-5-12(10)15/h4-8H,9H2,1-3H3,(H,16,17)
- InChI Key: VNRPLVDXEQUIKU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)C=CN2CC(C)(C)C)=O
Computed Properties
- Exact Mass: 231.125928785g/mol
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.2Ų
1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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